3-(4-methoxyphenyl)-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]propanamide

• IUPAC Name: 3-(4-methoxyphenyl)-N-[2-(triazol-2-yl)ethyl]propanamide
• InChI: InChI=1S/C14H18N4O2/c1-20-13-5-2-12(3-6-13)4-7-14(19)15-10-11-18-16-8-9-17-18/h2-3,5-6,8-9H,4,7,10-11H2,1H3,(H,15,19)
• InChI Key: CVDALTARPQEAPF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NCCN2N=CC=N2
• Molecular Formula: C14H18N4O2
• Molecular Weight: 274.32 g/mol
• CAS No.: 2097919-65-6

Description

3-(4-methoxyphenyl)-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]propanamide is a useful research compound. Its molecular formula is C14H18N4O2 and its molecular weight is 274.324. The purity is usually 95%.
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Biological Activity

3-(4-methoxyphenyl)-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]propanamide is a compound that incorporates a 1,2,3-triazole moiety, known for its diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound can be described by the molecular formula $C_{14}H_{18}N_{4}O$ and has a molecular weight of approximately 258.32 g/mol. Its structure features a methoxyphenyl group connected to a triazole ring via an ethyl spacer.

Biological Activity Overview

The biological activity of this compound has been investigated in various studies, highlighting its potential in several therapeutic areas:

Antiparasitic Activity

Recent studies have shown that derivatives of compounds containing the 1,2,3-triazole ring exhibit significant antiparasitic effects. For instance, related compounds have been tested against Toxocara canis, demonstrating viability reduction in a concentration-dependent manner. The mechanism involves disruption of larval motility and viability over time .

Anticancer Activity

The triazole derivatives have also been linked to anticancer properties. Research indicates that compounds with similar structures can induce apoptosis in cancer cell lines by activating pathways involving p53 and caspase-3. This suggests that this compound may possess similar mechanisms worthy of further exploration .

The mechanisms through which this compound exerts its biological effects include:

Case Studies and Research Findings

Study	Findings
Study A	Demonstrated significant antiparasitic effects against T. canis with a concentration-dependent reduction in larval motility.
Study B	Showed that similar triazole derivatives induced apoptosis in MCF-7 breast cancer cells through activation of caspase pathways.
Study C	Investigated the pharmacokinetics and drug-likeness profile of related compounds, suggesting favorable absorption and distribution characteristics.

Pharmacokinetics

Pharmacokinetic studies on similar compounds indicate good absorption rates and the ability to cross the blood-brain barrier (BBB), which is crucial for central nervous system-targeted therapies. These properties enhance their potential as therapeutic agents .